Cas no 1697469-50-3 (3-(3-bromo-5-nitrophenoxy)pyrrolidine)

• Product Name: 3-(3-bromo-5-nitrophenoxy)pyrrolidine
• CAS No: 1697469-50-3
• MF: C₁₀H₁₁BrN₂O₃
• MW: 287.109941720963
• CID: 6051670
• PubChem ID: 103588680
• Update Time: 2025-10-14

3-(3-bromo-5-nitrophenoxy)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-5-nitrophenoxy)pyrrolidine
• 1697469-50-3
• EN300-1895924

• Inchi： 1S/C10H11BrN2O3/c11-7-3-8(13(14)15)5-10(4-7)16-9-1-2-12-6-9/h3-5,9,12H,1-2,6H2
• InChI Key： OMPQVYQBEYVMDD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)OC1CNCC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 285.99530g/mol
• Monoisotopic Mass: 285.99530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.1Ų

Additional information on 3-(3-bromo-5-nitrophenoxy)pyrrolidine

Comprehensive Overview of 3-(3-bromo-5-nitrophenoxy)pyrrolidine (CAS No. 1697469-50-3): Properties, Applications, and Industry Insights

The chemical compound 3-(3-bromo-5-nitrophenoxy)pyrrolidine (CAS No. 1697469-50-3) has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. As a nitrophenoxy-pyrrolidine derivative, it serves as a versatile intermediate in organic synthesis, particularly in the development of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery pipelines, with recent studies highlighting its role in modulating specific biological targets.

From a molecular perspective, the compound combines a brominated aromatic ring with a nitro group and pyrrolidine moiety, creating distinct electronic properties that influence its reactivity. This structural configuration makes it valuable for cross-coupling reactions, a topic frequently searched in academic databases and AI-powered chemistry platforms. The presence of both electron-withdrawing (nitro) and electron-donating (pyrrolidine) groups creates interesting electronic effects that organic chemists are leveraging in structure-activity relationship studies.

Recent trends in chemical research show growing interest in halogenated heterocycles like 3-(3-bromo-5-nitrophenoxy)pyrrolidine, particularly for their applications in medicinal chemistry. Pharmaceutical companies are actively investigating similar compounds for their potential as kinase inhibitors or GPCR modulators, addressing current healthcare challenges. The compound's molecular weight (291.11 g/mol) and lipophilicity parameters make it particularly interesting for CNS drug development, a hot topic in recent drug discovery forums.

In material science applications, the nitrophenoxy group in this compound offers potential for creating advanced photoactive materials. Researchers are examining its utility in developing organic semiconductors and light-responsive systems, aligning with the global push for sustainable electronic materials. The bromine atom provides an excellent handle for further functionalization through palladium-catalyzed reactions, a technique widely discussed in recent chemistry webinars and AI-assisted synthesis planning tools.

Quality control and analytical characterization of CAS 1697469-50-3 typically involve advanced techniques like HPLC-MS and NMR spectroscopy. The compound's purity is crucial for research applications, with most commercial suppliers offering ≥95% purity grades. Stability studies indicate that proper storage under inert atmosphere at low temperatures (-20°C) maintains its integrity, information frequently sought by laboratory technicians in online chemistry forums.

The synthesis of 3-(3-bromo-5-nitrophenoxy)pyrrolidine typically involves multi-step organic transformations starting from commercially available precursors. Recent patent literature describes improved synthetic routes that enhance yield and reduce environmental impact, reflecting the chemical industry's focus on green chemistry principles. These advancements answer common queries about cost-effective synthesis methods in professional chemistry networks.

From a regulatory standpoint, while 1697469-50-3 isn't classified as hazardous under current major chemical inventories, proper laboratory handling protocols should always be followed. Safety data sheets recommend standard personal protective equipment when working with this compound, a precautionary measure that aligns with modern laboratory safety standards frequently discussed in workplace safety trainings.

Market analysis indicates growing demand for specialized intermediates like 3-(3-bromo-5-nitrophenoxy)pyrrolidine, particularly from contract research organizations and academic institutions. The compound's price point and availability are common search terms among procurement specialists, reflecting the practical considerations of research budgeting. Several specialty chemical suppliers now offer custom synthesis services for derivatives of this scaffold, addressing the need for tailor-made building blocks in drug discovery.

Future research directions for this compound class may explore its potential in bioconjugation chemistry or as a precursor for PET radiotracers, areas generating significant interest in molecular imaging communities. The compound's structural features make it amenable to various click chemistry applications, another trending topic in chemical biology circles. These potential applications respond to frequent queries about innovative uses of heterocyclic compounds in interdisciplinary research.

In conclusion, 3-(3-bromo-5-nitrophenoxy)pyrrolidine (CAS 1697469-50-3) represents an important building block in modern chemical research with diverse applications across multiple scientific disciplines. Its unique combination of functional groups continues to inspire novel synthetic methodologies and biological investigations, making it a compound of enduring interest in the scientific community. As research evolves, this molecule will likely play a role in addressing current challenges in precision medicine and advanced material development.